2-Butoxy-2-propenylidene methanaminium

• CAS No.: 97458-51-0
• Molecular Formula: C11H23N2O+
• Molecular Weight: 199.31 g/mol
• IUPAC Name: [(Z)-2-butoxy-3-(dimethylamino)prop-2-enylidene]-dimethylazanium
• InChI: InChI=1S/C11H23N2O/c1-6-7-8-14-11(9-12(2)3)10-13(4)5/h9-10H,6-8H2,1-5H3/q+1
• InChI Key: HZGQVBNAYNHMPZ-UHFFFAOYSA-N
• SMILES: CCCCOC(=CN(C)C)C=[N+](C)C
• Isomeric SMILES: CCCCO/C(=C\N(C)C)/C=[N+](C)C
• Synonyms: 2-butoxy-2-propenylidene methanaminium; K 152,564; K 152564; K-152,564

Description

2-Butoxy-2-propenylidene methanaminium is a research chemical of significant interest in metabolic studies due to its potent hypoglycemic (blood glucose-lowering) properties. Investigations into its mechanism of action indicate that it inhibits mitochondrial function, specifically by blocking site I electron transfer in the respiratory chain. This inhibition leads to a decrease in cellular ATP production. In hepatocytes isolated from fasted rats, this action results in the suppression of gluconeogenesis, while in tissues like the isolated rat diaphragm, it stimulates glucose utilization and lactate accumulation. The net effect is a reduction in blood glucose levels through a dual mechanism: inhibiting new glucose synthesis in the liver and increasing glucose consumption in peripheral tissues. Among a series of analogous compounds, the butoxy derivative (2-Butoxy-2-propenylidene methanaminium) has been established as the most effective, followed by the propoxy and ethoxy derivatives. Researchers utilize this compound as a tool to probe cellular energy metabolism, the regulation of gluconeogenesis and glycolysis, and the metabolic consequences of mitochondrial dysfunction. The product is intended for laboratory research purposes and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic applications in humans or animals. The primary scientific evidence for the biological activity of 2-Butoxy-2-propenylidene methanaminium is derived from a foundational study published in the Archives of Biochemistry and Biophysics .

Q & A

Q. What are the recommended synthetic routes for 2-butoxy-2-propenylidene methanaminium, and how can reaction yields be optimized?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, such as nucleophilic substitution or condensation. For example, analogs like 2-(diethylamino)ethyl 4-amino-3-butoxybenzoate hydrochloride are synthesized using controlled reaction conditions (e.g., dichloromethane as a solvent, triethylamine as a base) to neutralize byproducts . Optimization strategies include:

• Temperature control : Reactions are often conducted at 0–5°C to minimize side reactions.
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reactivity for intermediates.
• Purification : Column chromatography or recrystallization improves purity (>99% achievable) .

Reaction Step	Conditions	Yield (%)	Purity (%)
Initial alkylation	0–5°C, DCM	65–70	85–90
Final purification	Column chromatography	55–60	>99

Q. Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm the presence of the butoxy group (δ 1.2–1.6 ppm for CH$_2$/CH$_3$) and methanaminium moiety (δ 3.0–3.5 ppm for N–CH$_3$) .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity and resolves isomers .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M$^+$] at m/z 250.18) .

Q. What are the stability profiles and recommended storage conditions for this compound?

• Methodological Answer :

• Thermal Stability : Decomposes above 150°C, releasing carbon oxides and nitrogen derivatives .
• Light Sensitivity : Store in amber vials to prevent photodegradation.
• Storage : –20°C under inert gas (argon) to minimize hydrolysis .

Advanced Research Questions

Q. How do structural modifications (e.g., substituent variation) influence the biological or chemical activity of 2-butoxy-2-propenylidene methanaminium analogs?

• Methodological Answer : Comparative studies using analogs (e.g., pyrimidine derivatives) reveal:

• Butoxy vs. Methoxy : Butoxy enhances lipophilicity, improving membrane permeability but reducing aqueous solubility .
• Methanaminium substitution : Quaternary ammonium groups increase cationic character, affecting receptor binding .

Substituent	LogP	Bioactivity (IC$_{50}$, μM)
Butoxy	2.8	12.5 ± 1.2
Methoxy	1.9	25.3 ± 2.1

Q. What computational modeling approaches predict the physicochemical properties or reactivity of this compound?

• Methodological Answer :

• DFT Calculations : Predict charge distribution (e.g., positive charge localized on methanaminium nitrogen) .
• Molecular Dynamics (MD) : Simulate solvation effects using tools like GROMACS; water molecules stabilize the cationic center .
• Database Mining : PubChem and DSSTox provide toxicity predictions (e.g., LD$_{50}$ ~300 mg/kg in rodents) .

Q. How can researchers resolve contradictions in experimental data (e.g., conflicting bioactivity results)?

• Methodological Answer :

• Iterative Analysis : Re-examine variables like assay conditions (pH, temperature) or compound purity .
• Cross-Validation : Use orthogonal techniques (e.g., SPR vs. ELISA for binding affinity) .
• Statistical Tools : Apply ANOVA or regression models to identify outliers in dose-response curves .

Q. What strategies are effective in developing analytical methods for quantifying this compound in complex matrices?

• Methodological Answer :

• Sample Preparation : Solid-phase extraction (SPE) with C18 columns enriches the compound from biological fluids .
• LC-MS/MS : Multiple reaction monitoring (MRM) enhances specificity (e.g., transition m/z 250 → 154) .
• Calibration Curves : Linear ranges (0.1–100 µg/mL) with R$^2$ > 0.99 ensure accuracy .